Cas no 2172323-53-2 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperazin-1-yl}acetic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperazin-1-yl}acetic acid
• CAS No: 2172323-53-2
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 5895809
• PubChem ID: 165547942
• Update Time: 2025-08-05

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperazin-1-yl}acetic acid
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperazin-1-yl}acetic acid
• 2172323-53-2
• EN300-1510593

• Inchi： 1S/C27H33N3O5/c1-2-7-19(16-25(31)30-14-12-29(13-15-30)17-26(32)33)28-27(34)35-18-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,19,24H,2,7,12-18H2,1H3,(H,28,34)(H,32,33)
• InChI Key： MRVMYHWBLFUBJV-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC)CC(N1CCN(CC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperazin-1-yl}acetic acid

Compound CAS No. 2172323-53-2: 2-{4-[3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl]piperazin-1-yl}acetic Acid

The compound with CAS number 2172323-53-2, named 2-{4-[3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl]piperazin-1-yl}acetic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a piperazine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an acetic acid moiety.

The piperazine ring serves as a central scaffold in this molecule, providing a platform for the attachment of other functional groups. Piperazine is a six-membered ring containing two nitrogen atoms, which are known for their ability to form hydrogen bonds and interact with biological targets. This makes piperazine-containing compounds particularly interesting in drug design and development.

The Fmoc group is a well-known protecting group in peptide synthesis. It is derived from fluorene, a polycyclic aromatic hydrocarbon, and is commonly used to protect amino groups during the synthesis of peptides and other complex molecules. The presence of the Fmoc group in this compound suggests that it may play a role in controlling the reactivity of the amino group during synthesis or in biological systems.

The acetic acid moiety at the end of the molecule adds acidity to the compound, which can influence its solubility, stability, and interaction with biological systems. Acetic acid derivatives are often used as mild acids or as building blocks in organic synthesis.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, compounds containing piperazine rings have been explored for their potential as kinase inhibitors, which are crucial in the treatment of various diseases, including cancer and inflammatory disorders.

The Fmoc group has also been studied for its role in controlling drug delivery and release mechanisms. By incorporating Fmoc into drug molecules, researchers can design compounds that release active pharmaceutical ingredients in a controlled manner, enhancing their efficacy and reducing side effects.

In addition to its potential therapeutic applications, this compound may also find use in materials science. The fluorene moiety can contribute to the optical properties of materials, making this compound a candidate for applications in optoelectronics or light-emitting devices.

From a synthetic perspective, this compound represents a challenging target due to its complex structure. The synthesis likely involves multiple steps, including coupling reactions, protection/deprotection strategies, and purification techniques. Researchers may employ techniques such as solid-phase synthesis or solution-phase methods to construct this molecule efficiently.

In conclusion, CAS No. 2172323-53-2 represents a multifaceted compound with potential applications across various fields. Its structure combines functional groups that are highly relevant in drug design and materials science, making it an intriguing subject for further research and development.